Cas no 2137743-47-4 ([1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine)

• Product Name: [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine
• CAS No: 2137743-47-4
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 6148780
• PubChem ID: 165452491
• Update Time: 2025-05-19

[1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137743-47-4
• EN300-744601
• [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine

• Inchi： 1S/C13H18N4O/c1-14-12(10-18-2)13-8-15-16-17(13)9-11-6-4-3-5-7-11/h3-8,12,14H,9-10H2,1-2H3
• InChI Key： XHXCLLWUGHOBAE-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CN=NN1CC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 246.14806121g/mol
• Monoisotopic Mass: 246.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Additional information on [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine

Introduction to [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine, with the CAS number 2137743-47-4, stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its complex molecular architecture, has garnered attention in recent years for its potential applications in drug discovery and synthetic chemistry.

The molecular structure of [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a benzyl group and a 1H-1,2,3-triazole ring moiety enhances its potential as a building block in the synthesis of more complex molecules. Specifically, the triazole ring is known for its stability and versatility in medicinal chemistry, often serving as a scaffold for designing bioactive compounds.

In the realm of pharmaceutical research, the methoxyethyl group attached to the triazole ring introduces a degree of lipophilicity that can be crucial for drug absorption and distribution. This feature makes [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine a promising candidate for further exploration in the development of novel therapeutic agents. Recent studies have highlighted its potential role in modulating biological pathways associated with inflammation and cancer.

One of the most intriguing aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. The benzyl group, in particular, can be readily modified through various chemical transformations, allowing researchers to tailor the molecule's properties for specific applications. For instance, it can be used to introduce additional functional groups or to link it with other bioactive molecules through click chemistry techniques.

The significance of [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine is further underscored by its potential applications in materials science. The unique structural features of this compound make it an attractive candidate for developing new materials with enhanced properties. For example, its ability to form stable complexes with metal ions could lead to the creation of novel catalysts or luminescent materials.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the behavior of [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for drug design. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which have helped elucidate the compound's three-dimensional structure.

The development of new synthetic methodologies has been instrumental in expanding the utility of [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine. Researchers have explored various catalytic systems that can facilitate its synthesis under mild conditions, improving yield and purity. These advancements are particularly important for large-scale production and industrial applications.

In conclusion, [1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethyl](methyl)amine represents a fascinating compound with diverse potential applications. Its unique structural features and functional groups make it a valuable tool in pharmaceutical research and materials science. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.